Cas no 2171840-84-7 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,4-diazepan-1-yl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,4-diazepan-1-yl}acetic acid
• CAS No: 2171840-84-7
• MF: C₂₅H₂₉N₃O₅
• MW: 451.5148665905
• CID: 6455614
• PubChem ID: 165810665
• Update Time: 2025-10-28

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,4-diazepan-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,4-diazepan-1-yl}acetic acid
• 2171840-84-7
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-1,4-diazepan-1-yl}acetic acid
• EN300-1489228

• Inchi： 1S/C25H29N3O5/c29-23(28-13-5-12-27(14-15-28)16-24(30)31)10-11-26-25(32)33-17-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,22H,5,10-17H2,(H,26,32)(H,30,31)
• InChI Key： JXVRKSIUKNTHNH-UHFFFAOYSA-N
• SMILES： O(C(NCCC(N1CCN(CC(=O)O)CCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.21072103g/mol
• Monoisotopic Mass: 451.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,4-diazepan-1-yl}acetic acid

Exploring the Chemical and Biological Properties of CAS No 2171840-84-7: A Comprehensive Overview

The compound with CAS No 2171840-84-7, also known as 2-{4-[3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoyl]-1,4-diazepan-1-yl}acetic acid, is a complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for chemists, biologists, and pharmacologists alike.

The molecular structure of this compound is characterized by a diazepane ring system, which is a seven-membered ring containing two nitrogen atoms. The diazepane ring is further substituted with a propanoyl group that bears a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is a well-known protecting group in peptide synthesis, indicating that this compound may have applications in the field of peptide chemistry or drug design. Additionally, the presence of an acetic acid moiety suggests potential involvement in metabolic pathways or as a precursor for other bioactive molecules.

Recent studies have highlighted the importance of diazepane-containing compounds in medicinal chemistry. These compounds have been explored for their potential as inhibitors of various enzymes, including proteases and kinases, which are critical targets in the development of therapeutic agents for diseases such as cancer and inflammatory disorders. The Fmoc group, being a bulky and electron-withdrawing substituent, may play a role in modulating the pharmacokinetic properties of the compound, such as absorption, distribution, metabolism, and excretion (ADME).

One of the most intriguing aspects of this compound is its potential role in peptide-based drug delivery systems. The Fmoc group is often used to protect amino groups during peptide synthesis, ensuring precise control over the assembly of complex peptide structures. Once the desired peptide is synthesized, the Fmoc group can be selectively removed under specific conditions, releasing the active peptide for therapeutic use. This property makes CAS No 2171840-84-7 a valuable tool in the development of site-specific drug delivery systems.

Furthermore, the diazepane ring system in this compound has been shown to exhibit interesting pharmacodynamic properties. For instance, diazepane derivatives have been reported to possess anti-inflammatory and analgesic activities, which could be attributed to their ability to modulate cellular signaling pathways involved in pain perception and inflammation. Recent research has also suggested that these compounds may have potential as neuroprotective agents, offering new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In terms of synthesis, CAS No 2171840-84_7 can be prepared through a multi-step process involving advanced organic synthesis techniques such as coupling reactions and protecting group strategies. The synthesis begins with the preparation of the Fmoc-amino acid derivative, followed by coupling with the diazepane ring system using appropriate coupling agents like HATU or EDCI. The final step involves hydrolysis to introduce the acetic acid moiety at the desired position.

The biological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in disease progression, suggesting its potential as a lead compound for drug development. Additionally, preliminary toxicity studies indicate that this compound exhibits low toxicity at therapeutic concentrations, making it a safer option for further exploration.

Looking ahead, researchers are focusing on optimizing the structure of CAS No 2171840_84_7 to enhance its pharmacokinetic properties and improve its bioavailability. This involves modifying substituents on the diazepane ring or incorporating additional functional groups to target specific receptors or pathways more effectively.

In conclusion, CAS No 2171840_84_7, or 2-{4-[3-(9H-fluoren_9_ylmethoxycarbonylamino)propanoyl]-1_4_diazepan_1_yl}acetic acid}, represents a significant advancement in organic chemistry with broad applications in drug discovery and development. Its unique structural features and promising biological activities make it a valuable asset for researchers aiming to develop novel therapeutic agents for various diseases.